N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-2-(4-bromophenoxy)acetamide
• InChI: InChI=1S/C17H17BrN2O3/c1-12(21)20(2)15-7-5-14(6-8-15)19-17(22)11-23-16-9-3-13(18)4-10-16/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: PXUSYVDUONBVMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Br
• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol

Description

N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide, also known as AM404, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 is a synthetic derivative of the endogenous cannabinoid anandamide and is known to act as an inhibitor of the anandamide transporter, thereby increasing the levels of anandamide in the brain.

Mechanism of Action

N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide acts as an inhibitor of the anandamide transporter, which is responsible for the reuptake of anandamide from the synaptic cleft. By inhibiting the anandamide transporter, N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide increases the levels of anandamide in the brain, which in turn activates cannabinoid receptors and produces its therapeutic effects.
Biochemical and Physiological Effects:
N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide has been found to have a range of biochemical and physiological effects, including the modulation of pain and inflammation pathways, the regulation of neurotransmitter release, and the protection of neurons from damage. N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide in lab experiments is its specificity for the anandamide transporter, which allows for targeted modulation of the endocannabinoid system. However, one limitation of using N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide is its potential for off-target effects, as it has been found to interact with other transporters and receptors in addition to the anandamide transporter.

Future Directions

Future research on N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide could focus on its potential therapeutic applications in a range of neurological and psychiatric disorders, including depression, anxiety, and addiction. Additionally, further studies could investigate the mechanisms underlying N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide's neuroprotective effects and its potential for use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

The synthesis of N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide involves the reaction of 4-acetamidophenol with 4-bromophenol in the presence of thionyl chloride to form 4-bromoacetanilide. This intermediate is then reacted with 2-(4-bromophenoxy)acetic acid in the presence of triethylamine to form N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide has been found to have a range of potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and neuroprotective agent. Studies have shown that N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide can reduce pain and inflammation in animal models of arthritis and neuropathic pain. Additionally, N-{4-[acetyl(methyl)amino]phenyl}-2-(4-bromophenoxy)acetamide has been found to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.